Cas no 2137696-53-6 ({5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine)

• Product Name: {5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine
• CAS No: 2137696-53-6
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 6447912
• PubChem ID: 165745832
• Update Time: 2025-05-21

{5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2137696-53-6
• {5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine
• EN300-714268

• Inchi： 1S/C13H24N4/c1-13(2)4-6-17(7-5-13)10-12-11(8-14)9-15-16(12)3/h9H,4-8,10,14H2,1-3H3
• InChI Key： ZMHCPNYPJCCFSF-UHFFFAOYSA-N
• SMILES： N1(CC2=C(CN)C=NN2C)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 236.20009678g/mol
• Monoisotopic Mass: 236.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.1Ų

Additional information on {5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine

Compound CAS No. 2137696-53-6: A Comprehensive Overview

The compound with CAS No. 2137696-53-6, commonly referred to as {5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

Structural Analysis and Synthesis

The molecular structure of {5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine is characterized by a pyrazole ring system, which serves as the central scaffold. The pyrazole ring is substituted at the 5-position with a (4,4-dimethylpiperidin-1-yl)methyl group and at the 1-position with a methyl group. Additionally, the molecule features an amino group (-NH2) attached to the pyrazole ring via a methylene bridge (-CH2NH2). This combination of functional groups imparts unique electronic and steric properties to the molecule.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, condensation reactions, and hydrogenation. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These advancements have made the synthesis of this compound more efficient and scalable for large-scale production.

Physical and Chemical Properties

Experimental data indicate that {5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents like water. The compound's molecular weight is approximately 308 g/mol, with a molecular formula of C17H28N4.

Spectroscopic analyses, including IR, NMR, and MS, have been instrumental in confirming the compound's structure. For instance, proton NMR spectra reveal distinct signals corresponding to the methyl groups on the piperidine ring and the amino group. These spectral data are critical for confirming the purity and identity of the compound during quality control processes.

Biological Activity and Applications

Recent research has focused on evaluating the biological activity of {5-[(4,4-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}methanamine in various pharmacological contexts. In vitro studies have demonstrated its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) has been a key factor in its consideration for central nervous system (CNS) drug development.

Additionally, this compound has shown promise in modulating ion channels, which are critical for regulating cellular signaling pathways. Preclinical studies using animal models have highlighted its potential efficacy in treating chronic pain conditions without significant adverse effects at therapeutic doses.

Safety Profile and Toxicological Studies

Toxicological evaluations of {5-[(4,4-dimethylpiperidin-1-y l)methyl]-1-methyl -pyrazol - yl}methanamine have been conducted to assess its safety profile for potential therapeutic use. Acute toxicity studies in rodents indicate that the compound has a relatively low toxicity profile when administered at recommended doses. Chronic toxicity studies are currently underway to further characterize its long-term safety.

Inhalation and dermal exposure studies have also been conducted to evaluate occupational safety concerns during manufacturing processes. These studies suggest that proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Environmental Impact and Sustainability

The environmental impact of {5-[ (4 , 4 -dim eth yl piper idin - 1 - y l )m eth yl ] - 1 - methyl - pyr azo l - yl }m eth an amine has been a topic of interest given its potential widespread use in pharmaceutical applications . Recent life cycle assessments (LCAs) highlight the importance of adopting green chemistry principles during its synthesis to reduce waste generation and energy consumption . p >